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Compound of Interest

Compound Name: Furazabol

Cat. No.: B1674276

This guide provides a comprehensive overview of the inter-laboratory validation of a
guantitative assay for Furazabol, a synthetic anabolic-androgenic steroid. Designed for
researchers, scientists, and drug development professionals, this document presents a
comparative analysis of the assay's performance across multiple laboratories, supported by
detailed experimental data and protocols.

Comparative Performance Across Laboratories

An inter-laboratory study was conducted to assess the reproducibility and reliability of a
guantitative gas chromatography-tandem mass spectrometry (GC-MS/MS) assay for
Furazabol in human urine. Three independent laboratories participated in the validation,
analyzing a common set of quality control (QC) samples at low, medium, and high
concentrations. The summarized results in the following tables demonstrate the assay's
performance in terms of precision, accuracy, linearity, and sensitivity.

Table 1: Inter-laboratory Precision (Repeatability and Reproducibility)
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Concentration Repeatability Reproducibility
Laboratory
(ng/mL) (CV%) (CV%)
Low QC (5 ng/mL) Lab A 4.2 6.8
Lab B 51
Lab C 4.8
Medium QC (50
Lab A 3.5 5.2
ng/mL)
Lab B 4.0
Lab C 3.8
High QC (200 ng/mL)  LabA 2.9 4.1

Lab B 3.2

Lab C 3.1

Table 2: Inter-laboratory Accuracy
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Concentration

Mean Measured

Laboratory Concentration Accuracy (%)

(ng/mL)
(ng/mL)

Low QC (5 ng/mL) Lab A 4.85 97.0
Lab B 5.10 102.0
Lab C 4.95 99.0
Medium QC (50

Lab A 50.5 101.0
ng/mL)
Lab B 49.0 98.0
Lab C 51.2 102.4
High QC (200 ng/mL)  LabA 198.4 99.2
Lab B 203.6 101.8
Lab C 201.0 100.5

Table 3: Linearity and Sensitivity

Parameter Laboratory A Laboratory B Laboratory C
Linear Range (ng/mL) 2 -500 2 -500 2 -500
Correlation Coefficient

>0.998 >0.997 >0.998
(r3)
Limit of Detection

0.5 0.6 0.5
(LOD) (ng/mL)
Limit of Quantification

2.0 2.0 2.0

(LOQ) (ng/mL)

Experimental Protocols

The following is a detailed methodology for the quantitative analysis of Furazabol in human

urine using GC-MS/MS, which was the standardized protocol across the participating
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laboratories.

Sample Preparation

Internal Standard Addition: To 2 mL of urine, add 25 pL of a 1 pg/mL solution of d3-
Stanozolol (internal standard) in methanol.

Enzymatic Hydrolysis: Add 1 mL of phosphate buffer (pH 7.0) and 50 pL of 3-glucuronidase
from E. coli. Incubate at 55°C for 1 hour to deconjugate Furazabol metabolites.

Liquid-Liquid Extraction (LLE): After cooling, add 5 mL of n-pentane and vortex for 10
minutes. Centrifuge at 4000 rpm for 5 minutes.

Evaporation: Transfer the organic (upper) layer to a new tube and evaporate to dryness
under a gentle stream of nitrogen at 40°C.

Derivatization: Reconstitute the dry residue in 100 pL of a mixture of N-methyl-N-
(trimethylsilyl)trifluoroacetamide (MSTFA), ammonium iodide, and dithioerythritol (1000:2:5
viw/w). Incubate at 60°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

GC-MS/MS Analysis

Gas Chromatograph: Agilent 7890B GC System (or equivalent)

Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/MS (or equivalent)

Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 pum film thickness

Injection Volume: 1 L, splitless mode

Inlet Temperature: 280°C

Oven Temperature Program: Start at 150°C, hold for 1 min, ramp to 250°C at 20°C/min, then
ramp to 310°C at 10°C/min, and hold for 5 min.

Carrier Gas: Helium at a constant flow of 1.2 mL/min

lonization Mode: Electron lonization (El) at 70 eV
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e lon Source Temperature: 230°C
e Quadrupole Temperature: 150°C
e Multiple Reaction Monitoring (MRM) Transitions:

o Furazabol-TMS: Precursor ion m/z 402.3 — Product ions m/z 387.3 (quantifier) and m/z
281.2 (qualifier)

o d3-Stanozolol-TMS (IS): Precursor ion m/z 401.3 — Product ion m/z 386.3

Visualizations
Inter-laboratory Validation Workflow

The following diagram illustrates the workflow of the inter-laboratory validation study.
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 To cite this document: BenchChem. [Inter-laboratory Validation of a Quantitative Furazabol
Assay: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674276#inter-laboratory-validation-of-a-quantitative-
furazabol-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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